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Compound Name: 2,6-Dimethylmorpholine
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Introduction

2,6-Dimethylmorpholine is a heterocyclic amine primarily recognized for its role as a key
intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1][2] While its
application as a general-purpose solvent in a wide range of organic reactions is not extensively
documented in scientific literature, its structural similarity to morpholine—a known polar aprotic
solvent—suggests potential utility in specific contexts.[3][4] This document provides an
overview of the known and potential applications of 2,6-dimethylmorpholine as a solvent, with
a detailed protocol for its use in a specialized solvothermal synthesis.

Physicochemical and Safety Properties

A thorough understanding of the physical and safety properties of 2,6-dimethylmorpholine is
crucial for its safe handling and use in any laboratory setting.

Physical Properties of 2,6-Dimethylmorpholine
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Property Value Reference
Molecular Formula CeH13NO [5]
Molecular Weight 115.17 g/mol [5]
Appearance Clear, colorless liquid [5]

Boiling Point 147 °C (at 760 mmHg)

Melting Point -85 °C

Density 0.935 g/mL at 25 °C

Refractive Index n20/D 1.446

Flash Point 48 °C (closed cup)

Solubility Slightly soluble in water [5]

Safety Information

2,6-Dimethylmorpholine is a flammable liquid and is harmful if swallowed or in contact with
skin. It can cause severe skin burns and eye damage. Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times
when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Application in Solvothermal Synthesis

One of the specific documented uses of 2,6-dimethylmorpholine as a solvent and structure-
directing agent (template) is in the solvothermal synthesis of a microporous gallium-tin-sulfide
(GasSnS) open framework material.[6][7] In this context, it facilitates the formation of a unique
crystal structure.

Solvothermal Synthesis of a GaSnS Open Framework

This protocol is adapted from the synthesis of a microporous
[CeH14NO]14.4[Gas.40SNn21.60S520s8] material.[6][7]

Objective: To synthesize a three-dimensional open framework sulfide using 2,6-
dimethylmorpholine as a template.
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Materials:

o Gallium (Ga) powder

e Tin (Sn) powder

o Sulfur (S) powder

e cis-2,6-Dimethylmorpholine (DMMP)

e Deionized water

Equipment:

Teflon-lined stainless steel autoclave (23 mL capacity)

Oven capable of maintaining 180 °C

Microbalance

Spatula and weighing paper

Experimental Protocol:

e Reactant Preparation: In a typical synthesis, combine elemental Gallium (0.5 mmol, 34.9
mg), Tin (1.0 mmol, 118.7 mg), and Sulfur (2.5 mmol, 80.2 mg) in the Teflon liner of a 23 mL
autoclave.

e Solvent Addition: Add 1.5 mL of cis-2,6-dimethylmorpholine and 0.2 mL of deionized water
to the mixture of reactants.

o Sealing the Autoclave: Tightly seal the stainless steel autoclave.

» Heating: Place the autoclave in an oven and heat it to 180 °C for 8 days.

» Cooling: After the reaction period, allow the autoclave to cool naturally to room temperature.

e Product Isolation: Open the autoclave in a fume hood. Collect the resulting crystalline
product by filtration.
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» Washing: Wash the collected crystals with ethanol to remove any unreacted starting
materials and residual solvent.

e Drying: Dry the final product in air.
Expected Outcome:

The reaction is expected to yield a microporous material with a hybrid T2 and T3
supertetrahedral cluster structure.[6][7]

Potential Applications as a Solvent in Organic
Synthesis (Theoretical)

While specific examples are scarce, the physicochemical properties of 2,6-
dimethylmorpholine suggest its potential as a polar aprotic solvent in certain organic
reactions. Its boiling point of 147 °C allows for its use at elevated temperatures.

Potential Advantages:

o Polarity: As a derivative of morpholine, it is a polar molecule, which could be beneficial for
dissolving polar reactants and intermediates.[3]

» High Boiling Point: Its relatively high boiling point enables it to be used in reactions requiring
temperatures above that of more common solvents like THF or acetone.

o Basic Character: The presence of the secondary amine group gives it a basic character,
which could be advantageous in reactions where a basic solvent is required to neutralize
acidic byproducts.

Potential Reaction Types:

e Nucleophilic Substitution Reactions: Its polar nature could facilitate SN2 reactions by
stabilizing the transition state. However, its basicity might also promote competing
elimination reactions (E2).

e Condensation Reactions: It could serve as a suitable medium for condensation reactions that
require elevated temperatures and the removal of a small molecule like water.
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e Reactions Requiring a Weak Base: The mild basicity of the morpholine nitrogen could be
sufficient to act as an acid scavenger in certain reactions without causing unwanted side

reactions.

It is important to emphasize that the utility of 2,6-dimethylmorpholine as a solvent in these
general organic reactions has not been well-established, and its performance would need to be
empirically determined and compared to more conventional solvents.

Visualizations
Solvothermal Synthesis Workflow
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Workflow for Solvothermal Synthesis of GaSnS Framework
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Caption: Workflow for the solvothermal synthesis of a GaSnS framework.
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Potential Solvent Properties of 2,6-Dimethylmorpholine

Potential Solvent Characteristics of 2,6-Dimethylmorpholine
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Caption: Inferred solvent properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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